Cas no 450409-97-9 (3,5-bis(trifluoromethyl)phenylthioethanol)

• Product Name: 3,5-bis(trifluoromethyl)phenylthioethanol
• CAS No: 450409-97-9
• MF: C₁₀H₈F₆OS
• MW: 290.225342750549
• CID: 1516765
• PubChem ID: 2756748
• Update Time: 2025-04-21

3,5-bis(trifluoromethyl)phenylthioethanol Chemical and Physical Properties

Names and Identifiers

• 3,5-bis(trifluoromethyl)phenylthioethanol
• 2-[3,5-di(isobutyl)phenyl]oxazolo[4,5-b]pyridine
• 2-[3,5-di(trifluoromethyl)phenylsulfanyl]-1-ethanol
• CTK2E9154
• Oxazolo[4,5-b]pyridine, 2-[3,5-bis(2-methylpropyl)phenyl]-
• SureCN11647408
• 2-[3,5-di(isobutyl)phenyl]oxazolo[4,5-b]pyridine; 2-[3,5-di(trifluoromethyl)phenylsulfanyl]-1-ethanol; CTK2E9154; Oxazolo[4,5-b]pyridine, 2-[3,5-bis(2-methylpropyl)phenyl]-; SureCN11647408;
• 2-[3,5-bis(trifluoromethyl)phenyl]sulfanylethanol
• 2-(3,5-bis(trifluoromethyl)phenylthio)ethanol
• 450409-97-9

• Inchi： 1S/C10H8F6OS/c11-9(12,13)6-3-7(10(14,15)16)5-8(4-6)18-2-1-17/h3-5,17H,1-2H2
• InChI Key： YNSHAQNVYLWTKF-UHFFFAOYSA-N
• SMILES： S(CCO)C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 290.02000
• Monoisotopic Mass: 290.02000502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 45.53000
• LogP: 3.80860